Cas no 29655-34-3 (Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso-)

Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso- structure
29655-34-3 structure
Product Name:Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso-
CAS No:29655-34-3
MF:C4H8ClN3O2
MW:165.578219413757
CID:259648
PubChem ID:101391
Update Time:2025-04-19

Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Urea,N'-(2-chloroethyl)-N-methyl-N-nitroso-
    • 1-Methyl-3-(2-chloroethyl)-1-nitrosourea
    • 1-Methyl-d3-3-nitro-1-nitrosoguanidine
    • Guanidine, 1-methyl-d3-3-nitro-1-nitroso-
    • N-Nitroso-N-methyl-D3-N'-nitroguanidin
    • N-Nitroso-N-methyl-N'-(2-chlor-ethyl)-harnstoff
    • N'-(2-Chloroethyl)-N-methyl-N-nitrosourea
    • 29655-34-3
    • Urea, N'-(2-chloroethyl)-N-methyl-N-nitroso- (9CI)
    • A876180
    • Urea, 1-(2-chloroethyl)-3-methyl-3-nitroso-
    • Chloroethylmethylnitrosourea
    • ST6XK3LGR3
    • DTXSID90183831
    • NSC409935
    • 3-(2-Chloroethyl)-1-methyl-1-nitrosourea
    • Urea, 3-(2-chloroethyl)-1-methyl-1-nitroso-
    • NSC-409935
    • Urea, N'-(2-chloroethyl)-N-methyl-N-nitroso-
    • AKOS006387435
    • BRN 2356474
    • NSC 409935
    • Inchi: 1S/C4H8ClN3O2/c1-8(7-10)4(9)6-3-2-5/h2-3H2,1H3,(H,6,9)
    • InChI Key: LQTIRBDBDLBOTK-UHFFFAOYSA-N
    • SMILES: ClCCNC(N(C)N=O)=O

Computed Properties

  • Exact Mass: 165.03064
  • Monoisotopic Mass: 165.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.37
  • Refractive Index: 1.531
  • PSA: 61.77
  • LogP: 0.93890
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